Cas no 1028338-62-6 (4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride)

4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride is a chemically synthesized compound featuring both an aminomethylbenzamide core and a pyrrolidinylethyl substituent. Its dihydrochloride salt form enhances solubility and stability, making it suitable for research applications in medicinal chemistry and drug development. The compound’s structural motifs, including the benzamide and pyrrolidine groups, suggest potential utility as a building block for designing biologically active molecules, particularly in targeting neurological or receptor-based pathways. The presence of the aminomethyl group allows for further functionalization, enabling diverse derivatization strategies. This product is characterized by high purity and consistent quality, ensuring reliability for experimental use.
4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride structure
1028338-62-6 structure
Product Name:4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride
CAS No:1028338-62-6
MF:C14H22ClN3O
MW:283.796982288361
CID:4568603
Update Time:2025-10-31

4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(aminomethyl)-N-[2-(pyrrolidin-1-yl)ethyl]benzamide dihydrochloride
    • 4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride
    • Inchi: 1S/C14H21N3O.ClH/c15-11-12-3-5-13(6-4-12)14(18)16-7-10-17-8-1-2-9-17;/h3-6H,1-2,7-11,15H2,(H,16,18);1H
    • InChI Key: BTDRPVZOHFFARX-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(CN)=CC=1)(=O)NCCN1CCCC1.Cl

Computed Properties

  • Exact Mass: 319.121818g/mol
  • Monoisotopic Mass: 319.121818g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 320.3g/mol
  • Topological Polar Surface Area: 58.4Ų

4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride Pricemore >>

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Additional information on 4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride

Comprehensive Overview of 4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride (CAS 1028338-62-6)

4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride (CAS 1028338-62-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, is a dihydrochloride salt derivative, which enhances its solubility and stability for various applications. Researchers and industry professionals frequently search for this compound due to its potential role in drug discovery, neurological studies, and receptor targeting. Its unique structure, featuring a benzamide core and pyrrolidine moiety, makes it a valuable scaffold for designing novel therapeutics.

The growing interest in 4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride is partly driven by its relevance to central nervous system (CNS) disorders. With rising global concerns about mental health and neurodegenerative diseases, this compound is often explored for its interactions with neurotransmitter receptors. Searches related to "CAS 1028338-62-6 neurological applications" or "benzamide derivatives in CNS research" reflect this trend. Additionally, its aminomethyl group provides a versatile handle for further chemical modifications, making it a popular choice for medicinal chemistry projects.

From a synthetic perspective, 4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride is synthesized through multi-step organic reactions, often involving amide coupling and reductive amination. The dihydrochloride form is preferred for its improved handling and storage properties. Researchers looking for "synthesis of CAS 1028338-62-6" or "pyrrolidine-based benzamide derivatives" will find this compound particularly relevant. Its high purity and well-characterized structure also make it a reliable reference standard in analytical laboratories.

In the context of drug development, this compound has been investigated for its potential as a ligand or intermediate in targeting specific biological pathways. The pyrrolidin-1-yl group is known to influence bioavailability and binding affinity, which are critical factors in optimizing drug candidates. Recent studies have explored its utility in GPCR modulation, a hot topic in pharmacology due to the prominence of GPCRs in disease mechanisms. Queries like "GPCR ligands with pyrrolidine motifs" or "CAS 1028338-62-6 in drug design" highlight this application.

Another area of interest is the compound's potential role in precision medicine. With advancements in personalized therapeutics, researchers are increasingly focusing on molecules that can be tailored to individual patient profiles. The structural flexibility of 4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride allows for customization, aligning with the demand for "targeted therapy compounds" or "small molecule modulators." This aligns with broader trends in biotechnology and pharmaceutical innovation.

For those involved in academic research or industrial R&D, accessing reliable data on CAS 1028338-62-6 is essential. The compound's physicochemical properties, such as its molecular weight, solubility, and stability, are frequently searched parameters. Additionally, safety and handling guidelines are critical, though it is important to note that this compound is not classified as hazardous under standard regulations. Searches for "4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide safety data" or "CAS 1028338-62-6 MSDS" are common among laboratory personnel.

In summary, 4-(Aminomethyl)-N-2-(pyrrolidin-1-yl)ethylbenzamide Dihydrochloride (CAS 1028338-62-6) is a compound of significant scientific and industrial interest. Its applications span drug discovery, neurological research, and biochemical studies, making it a versatile tool for modern science. As the demand for innovative therapeutics and targeted molecules grows, this compound is likely to remain a focal point in cutting-edge research. Whether you are a chemist, biologist, or pharmacologist, understanding its properties and potential is invaluable for advancing your work.

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